3,3-Dimethoxyhexane
Overview
Description
Scientific Research Applications
Health and Medicine:
- Sorghum 3-deoxyanthocyanins, related to 3,3-Dimethoxyhexane, show potential for reducing gastrointestinal cancer incidence due to their phase II enzyme inducer activity and cancer cell growth inhibition properties (Yang, Browning, & Awika, 2009).
- The expression of heat shock proteins HSP70.2, HSP60, and ERp60 in response to 1,6-dimethoxyhexane testicular toxicity could serve as biomarkers for assessing spermatogenesis disturbances (Pelletier et al., 2007).
- Novel synthesized phenol derivatives from 1,6-bis(dimethoxyphenyl)hexane-1,6-dione exhibit powerful antioxidant properties and effective inhibition for various enzymes, suggesting potential therapeutic applications (Artunç et al., 2020).
Material Science:
- Cyclopolymerization of derivatives like (2S,3S,4S,5S)-1,2:5,6-Diepithio-3,4-dimethoxy- hexane leads to novel polymers with cyclic sulfide units that have high Ag+- and Cu2+-binding characteristics, indicating applications in nanotechnology (Satoh et al., 1997).
- Polyoxometalates (POMs), while not directly 3,3-Dimethoxyhexane, are worth noting for their significant applications in various industries due to their redox properties, photochemical response, and conductivity, among others (Katsoulis, 1998).
Chemical Studies and Synthesis:
- The theoretical predictions of trans-3,6-dimethoxy-1,2,4-trioxane's structure align well with experimental data, indicating the accuracy of certain computational methods in predicting chemical structures and characteristics (Jorge et al., 2001).
- Synthesis and crystal structure analysis of dimeric 1-hydroxyhexane-2,3-dione provide insights into the spectral characteristics and stability of model acireductones, which are crucial for understanding the behavior of related compounds (Trzewik et al., 2016).
Mechanism of Action
Future Directions
properties
IUPAC Name |
3,3-dimethoxyhexane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18O2/c1-5-7-8(6-2,9-3)10-4/h5-7H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYKSUAPFGPQISC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CC)(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80340936 |
Source
|
| Record name | 3,3-Dimethoxyhexane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80340936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Dimethoxyhexane | |
CAS RN |
116549-34-9 |
Source
|
| Record name | 3,3-Dimethoxyhexane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80340936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,3-Dimethoxyhexane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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